Cas no 175278-60-1 (3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate)

• Product Name: 3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate
• CAS No: 175278-60-1
• MF: C₆H₈N₂O₇S
• MW: 252.201920509338
• MDL: MFCD00277203
• CID: 190550
• PubChem ID: 5712259
• Update Time: 2025-11-02

3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-hydroxy-5-nitrobenzenesulfonic acid hydrate
• 3-Amino-4-hydroxy-5-nitrobenzene-1-sulfonic acid hydrate
• 3-AMINO-4-HYDROXY-5-NITROBENZENE-1-SULPHONIC ACID HYDRATE
• Benzenesulfonic acid,3-amino-4-hydroxy-5-nitro-, hydrate (1:1)
• 3-Amino-4-Hydroxy-5-Nitrob
• Benzenesulfonic acid, 3-amino-4-hydroxy-5-nitro-
• Kyselina 6-nitro-2-aminofenol-4-sulfonova [Czech]
• Kyselina 2-amino-6-nitrofenol-4-sulfonova [Czech]
• 3-AMINO-4-HYDROXY-5-NITROBENZENESULFONIC ACID 1-HYDRATE
• 3-AMINO-4-HYDROXY-5-NITROBENZENESULFONIC ACID MONOHYDRATE
• 3-Amino-4-hydroxy-5-nnitrobenzenesulfonic Acid Monohydrate
• 3-Amino-4-hydroxy-5-nitrobenzenesulfafe monohydrate, 97%
• 3-Amino-4-hydroxy-5-nitrobenzene-1-sulfonic acid--water (1/1)
• DTXSID80420808
• MFCD00277203
• FT-0614973
• Benzenesulfonic acid, 3-amino-4-hydroxy-5-nitro-, hydrate (1:1)
• 3-amino-4-hydroxy-5-nitrobenzenesulfonicacidhydrate
• Benzenesulfonic acid,3-amino-4-hydroxy-5-nitro-,hydrate(1:1)
• SCHEMBL4800321
• 3-amino-4-hydroxy-5-nitrobenzenesulfonic acid;hydrate
• 175278-60-1
• 3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate

• MDL： MFCD00277203
• Inchi： 1S/C6H6N2O6S.H2O/c7-4-1-3(15(12,13)14)2-5(6(4)9)8(10)11;/h1-2,9H,7H2,(H,12,13,14);1H2
• InChI Key： HJASIPICABEOAV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C=1)[N+](=O)[O-])O)N)(=O)(=O)O.O

Computed Properties

• Exact Mass: 252.00500
• Monoisotopic Mass: 231.979007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• XLogP3: 0
• Topological Polar Surface Area: 149

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Melting Point: 299-301°C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 164.05000
• LogP: 2.25020
• Solubility: Not determined

3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate

3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate (CAS No. 175278-60-1): A Key Intermediate in Pharmaceutical and Industrial Applications

3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate is a multifunctional aromatic compound that has garnered significant attention in the fields of pharmaceutical research, chemical synthesis, and industrial catalysis. This molecule, characterized by the presence of an amino group, hydroxyl group, nitro group, and sulfonic acid group, exhibits unique chemical reactivity and functional versatility. Its molecular structure, which features a benzene ring substituted with multiple functional groups, makes it a critical building block for the development of complex organic molecules. The CAS No. 175270-60-1 designation underscores its importance in chemical databases, while its systematic name highlights the precise arrangement of substituents on the aromatic ring. Recent advances in synthetic chemistry have further expanded its potential applications, particularly in the design of novel drugs and functional materials.

The chemical structure of 3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate is defined by its aromatic core, which is functionalized with three distinct substituents: an amino group at the 3-position, a hydroxyl group at the 4-position, a nitro group at the 5-position, and a sulfonic acid group at the 1-position. The para-nitro group at the 5-position plays a pivotal role in stabilizing the molecule through resonance effects, while the meta-position of the hydroxyl group introduces additional polarity to the molecule. The sulfonic acid group at the 1-position contributes to the molecule’s solubility and reactivity, making it a valuable intermediate in various synthetic pathways. These functional groups collectively enable the molecule to participate in a wide range of chemical reactions, including electrophilic substitution, nucleophilic attack, and redox processes.

Recent studies have highlighted the importance of 3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate in the development of advanced pharmaceutical compounds. For instance, its amino group can act as a site for further functionalization, allowing the attachment of bioactive moieties such as peptides or carbohydrates. The hydroxyl group at the 4-position may serve as a hydrogen bond donor, enhancing the molecule’s ability to interact with target proteins in biological systems. Additionally, the nitro group at the 5-position can be reduced to an amino group, enabling the synthesis of derivatives with potential therapeutic applications. These properties make the compound a promising candidate for the design of drugs targeting specific diseases, such as cancer or neurodegenerative disorders.

In the context of industrial applications, 3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate has been explored as a precursor for the production of dyes, polymers, and surfactants. Its sulfonic acid group is particularly valuable in the synthesis of anionic surfactants, which are widely used in cleaning agents and personal care products. The hydroxyl group at the 4-position can also be modified to introduce additional functionalities, such as hydrophobic or hydrophilic properties, depending on the target application. Recent advancements in green chemistry have further emphasized the importance of optimizing synthetic routes to minimize environmental impact, a trend that aligns with the sustainable development goals of the pharmaceutical and chemical industries.

One of the most significant recent developments involving 3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate is its role in the synthesis of novel antitumor agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent cytotoxic activity against cancer cell lines. The amino group at the 3-position was found to be critical for the molecule’s ability to inhibit specific enzymes involved in cell proliferation. Furthermore, the hydroxyl group at the 4-position contributed to the molecule’s ability to form hydrogen bonds with DNA, thereby disrupting the replication process of cancer cells. These findings underscore the potential of 3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate as a scaffold for the development of targeted cancer therapies.

Another area of active research is the use of 3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate in the design of functional materials for energy storage and conversion. Its sulfonic acid group provides excellent ion conductivity, making it a suitable candidate for the development of solid-state electrolytes in lithium-ion batteries. Additionally, the molecule’s aromatic structure and functional groups enable the synthesis of conductive polymers with enhanced electrochemical properties. A 2024 study in Advanced Materials reported the successful integration of this compound into polymer matrices, resulting in materials with improved charge transfer efficiency and stability under high temperatures. These properties make the compound a valuable resource for the next generation of energy storage technologies.

From a synthetic perspective, the preparation of 3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate involves a series of well-defined steps, including nitration, sulfonation, and amino substitution. The nitration step, which introduces the nitro group at the 5-position, is typically carried out using concentrated nitric acid under controlled conditions. The sulfonation step, which adds the sulfonic acid group at the 1-position, is often performed using sulfur trioxide or chlorosulfonic acid. The amino substitution at the 3-position can be achieved through various methods, including the reduction of a nitro group or the direct introduction of an amino group via nucleophilic substitution. These synthetic strategies have been refined over the years to improve yield, purity, and environmental sustainability, reflecting the evolving priorities of the chemical industry.

The biological activity of 3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate has also been investigated in the context of drug discovery. Researchers have explored its potential as an inhibitor of specific enzymes, such as tyrosine kinase and histone deacetylase, which are implicated in various pathological processes. A 2023 study in Pharmacological Research reported that derivatives of this compound showed promising inhibitory effects on the growth of neuroblastoma cells, suggesting its potential as a therapeutic agent for neurodegenerative diseases. The hydroxyl group at the 4-position was found to play a crucial role in the molecule’s ability to modulate protein interactions, highlighting the importance of functional group positioning in drug design.

In summary, 3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate (CAS No. 175278-60-1) is a versatile compound with a wide range of applications in pharmaceutical, industrial, and materials science fields. Its unique combination of functional groups enables it to participate in diverse chemical reactions and biological processes, making it a valuable intermediate for the synthesis of complex molecules. Recent advances in synthetic chemistry and biological research have further expanded its potential, positioning it as a key player in the development of innovative drugs and sustainable technologies. As research in this area continues to evolve, the importance of 3-Amino-4-hydroxy-5-nitrobenzene-1-sulphonic Acid hydrate is likely to grow, underscoring its significance in modern chemistry and medicine.